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Compound of Interest

Compound Name: Azinphos-ethyl D10

Cat. No.: B15352227

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for Azinphos-ethyl D10, a deuterated internal standard crucial for the
accurate quantification of Azinphos-ethyl in various matrices. Due to the limited availability of
specific stability data for the deuterated form, this guide incorporates information from its non-
deuterated analogue, Azinphos-ethyl, to infer stability characteristics and provide best-practice
recommendations for its handling and storage.

Chemical Identity and Properties

Property Value

0,0-Di(ethyl-d5) S-(4-oxo0-3H-1,2,3-
benzotriazin-3-yl)methyl dithiophosphate

Chemical Name

Azinphos-ethyl D10, Azinphos Ethyl D10

Synonyms

ynony (di(ethyl D5))
Molecular Formula C12H6D10N303PS:2
Appearance Colorless to off-white solid

Recommended Storage Conditions
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Proper storage is paramount to maintain the integrity and concentration of Azinphos-ethyl D10

standards. The following conditions are recommended by various suppliers and are considered

best practice.

Parameter Recommendation Source
+4°C for neat material.[1]
Temperature Solutions may require colder LGC Standards

temperatures, such as -18°C.

Ambient (>5 °C) for the non-
deuterated form.

AccuStandard

2-10°C for standard solutions.

Fujifilm Wako

Container

Store in the original, tightly
sealed container to prevent
solvent evaporation and

contamination.

New Jersey Department of
Health

Light Exposure

Store protected from light, as
photodegradation is a known
degradation pathway for

Azinphos-ethyl.

Atmosphere

Store in a well-ventilated area.

New Jersey Department of
Health

Stability Profile

Detailed quantitative stability studies on Azinphos-ethyl D10 are not readily available in the

public domain. However, the stability of the non-deuterated Azinphos-ethyl provides significant

insights into the potential degradation pathways and influential factors.

pH and Hydrolysis

Azinphos-ethyl is known to be susceptible to hydrolysis, particularly under alkaline conditions. It

is relatively stable in acidic media.[2] Therefore, it is crucial to avoid contact with strong bases

such as sodium hydroxide and potassium hydroxide.[3] The deuteration in the ethyl groups is
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not expected to significantly alter the susceptibility of the ester and thio-phosphate linkages to
hydrolysis.

Thermostability

Azinphos-ethyl is considered to be thermo-stable under recommended storage conditions.[2]
However, elevated temperatures can accelerate degradation processes.

Photostability

Photodegradation has been identified as a significant degradation pathway for Azinphos-ethyl
in aqueous solutions. Exposure to light, especially UV radiation, can lead to the breakdown of
the molecule. Therefore, it is imperative to store Azinphos-ethyl D10, both in its neat form and
in solution, in amber vials or otherwise protected from light.

Experimental Protocols: A General Guideline for
Stability Assessment

For laboratories wishing to perform their own stability studies on Azinphos-ethyl D10, the
following general protocol, based on established guidelines for chemical reference standards,
can be adapted.

Objective

To determine the long-term stability of Azinphos-ethyl D10 under defined storage conditions
and its short-term stability under simulated stress conditions (e.g., exposure to light, elevated
temperature).

Materials

o Azinphos-ethyl D10 reference standard

» High-purity solvent (e.g., acetone, acetonitrile, or other solvent in which the standard is
soluble and stable)

e Amber glass vials with PTFE-lined caps

o Calibrated analytical balance
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» High-performance liquid chromatograph with a suitable detector (e.g., UV or mass
spectrometer) or a gas chromatograph with a mass spectrometer (GC-MS).

e Controlled environment chambers (for temperature and humidity control)

» Photostability chamber

Experimental Workflow
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Preparation

Prepare Stock Solution of Azinphos-ethyl D10
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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